Cas no 104799-03-3 (1(2H)-Pyridazinecarboxylicacid, 3,6-dihydro-, methyl ester)

• Product name: 1(2H)-Pyridazinecarboxylicacid, 3,6-dihydro-, methyl ester
• CAS No: 104799-03-3
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 126438
• PubChem ID: 45089976

1(2H)-Pyridazinecarboxylicacid, 3,6-dihydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridazinecarboxylicacid, 3,6-dihydro-, methyl ester
• 1(2H)-Pyridazinecarboxylicacid,3,6-dihydro-,methylester(9CI)
• methyl 3,6-dihydro-1H-pyridazine-2-carboxylate
• Methyl2,3-dihydropyridazine-1(6H)-carboxylate
• Methyl 2,3-dihydropyridazine-1(6H)-carboxylate
• 104799-03-3

• Inchi： InChI=1S/C6H10N2O2/c1-10-6(9)8-5-3-2-4-7-8/h2-3,7H,4-5H2,1H3
• InChI Key： MXSLNPUVBRBGDN-UHFFFAOYSA-N
• SMILES： COC(N1CC=CCN1)=O

Computed Properties

• Exact Mass: 142.074
• Monoisotopic Mass: 142.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.6A^2

Experimental Properties

• PSA: 41.57000
• LogP: 0.39590